Cas no 2228462-87-9 (methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate)

• Product Name: methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate
• CAS No: 2228462-87-9
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6526754
• PubChem ID: 165837809
• Update Time: 2025-07-22

methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate
• 2228462-87-9
• EN300-1750696

• Inchi： 1S/C10H12O4/c1-6-7(9(11)12-3)4-8(14-6)10(2)5-13-10/h4H,5H2,1-3H3
• InChI Key： BHXUIYYJXVANPA-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=CC(C(=O)OC)=C(C)O1

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Additional information on methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate

Recent Advances in the Study of Methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate (CAS: 2228462-87-9)

The compound methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate (CAS: 2228462-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide-containing furan derivative has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and mechanism of action. The following research brief provides an overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate, with particular emphasis on its role as a key intermediate in the production of bioactive molecules. Researchers have developed novel catalytic methods to enhance the efficiency and stereoselectivity of its synthesis, which is critical for scaling up production and ensuring reproducibility in pharmaceutical applications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its purity and structural integrity.

In terms of biological activity, preliminary investigations have revealed that methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate exhibits promising anti-inflammatory and antimicrobial properties. In vitro studies using human cell lines have demonstrated its ability to modulate key signaling pathways involved in inflammation, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, the compound has shown inhibitory effects against a range of bacterial and fungal pathogens, highlighting its potential as a lead compound for the development of new antimicrobial agents.

Mechanistic studies have further elucidated the compound's mode of action, with evidence pointing to its interaction with specific cellular targets, such as enzymes involved in oxidative stress response and cell wall biosynthesis. Molecular docking simulations have provided insights into the binding affinity and selectivity of methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate, which could inform the design of more potent derivatives. These findings are supported by recent publications in high-impact journals, underscoring the compound's relevance in contemporary drug discovery efforts.

Despite these advancements, challenges remain in translating the preclinical findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring structural modifications to improve the pharmacokinetic profile of the compound while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate-based therapeutics.

In conclusion, methyl 2-methyl-5-(2-methyloxiran-2-yl)furan-3-carboxylate (CAS: 2228462-87-9) represents a promising candidate for further investigation in the chemical biology and pharmaceutical fields. Its unique structural features and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutic agents. Future research should focus on optimizing its properties and evaluating its efficacy in vivo to fully realize its therapeutic potential.